Cas no 703396-77-4 (2-amino-1-(5-amino-1H-imidazol-4-yl)ethan-1-one)

2-Amino-1-(5-amino-1H-imidazol-4-yl)ethan-1-one is a heterocyclic organic compound featuring both amino and imidazole functional groups. Its structure makes it a valuable intermediate in pharmaceutical and biochemical research, particularly in the synthesis of purine analogs and nucleoside derivatives. The presence of multiple reactive sites allows for versatile modifications, enabling applications in drug discovery and enzyme inhibition studies. The compound exhibits stability under controlled conditions and demonstrates compatibility with various organic synthesis protocols. Its high purity and well-defined molecular architecture facilitate precise mechanistic studies in medicinal chemistry. Researchers value this compound for its potential in developing targeted therapeutics and probing biological pathways.
2-amino-1-(5-amino-1H-imidazol-4-yl)ethan-1-one structure
703396-77-4 structure
Product Name:2-amino-1-(5-amino-1H-imidazol-4-yl)ethan-1-one
CAS No:703396-77-4
MF:C5H8N4O
MW:140.143219947815
CID:562145
PubChem ID:15927143
Update Time:2025-06-07

2-amino-1-(5-amino-1H-imidazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-amino-1-(5-amino-1H-imidazol-4-yl)-
    • Ethanone, 2-amino-1-(5-amino-1H-imidazol-4-yl)- (9CI)
    • 2-Amino-1-(4-amino-1H-imidazol-5-yl)ethanone
    • 2-amino-1-(5-amino-1H-imidazol-4-yl)Ethanone
    • 2-amino-1-(5-amino-1H-imidazol-4-yl)ethan-1-one
    • CS-0057420
    • PB31925
    • 2-Amino-1-(4-amino-1H-imidazol-5-yl)ethan-1-one
    • 69195-92-2
    • SB20305
    • FT-0727464
    • 703396-77-4
    • SCHEMBL11451266
    • DTXSID50579711
    • AKOS006365363
    • P12482
    • FT-0760806
    • Inchi: 1S/C5H8N4O/c6-1-3(10)4-5(7)9-2-8-4/h2H,1,6-7H2,(H,8,9)
    • InChI Key: RNNGGNHLWMHYNE-UHFFFAOYSA-N
    • SMILES: O=C(CN)C1=C(N)N=CN1

Computed Properties

  • Exact Mass: 140.06981089g/mol
  • Monoisotopic Mass: 140.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 97.8Ų

2-amino-1-(5-amino-1H-imidazol-4-yl)ethan-1-one Pricemore >>

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